(3beta,4alpha,5alpha,8alpha,9beta,11alpha)-3,8,11-Trihydroxy-4-methyl-1,6-dioxo-9,19-cycloergost-24(28)-ene-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
FR171456 is a natural specific inhibitor of mammalian nsdhl and yeast erg26p, inhibiting an artificial hepatitis c viral replicon, and showung broad antifungal activity
Scientific Research Applications
Biological Activities and Potential Therapeutic Applications
Cytotoxic and Anticancer Properties : Certain derivatives of this compound have shown cytotoxic activities against various cancer cell lines. For instance, compounds isolated from Helicteres angustifolia exhibited significant inhibitory activities against hepatocellular carcinoma and malignant melanoma cells in vitro (Chen, Tang, Lou, & Zhao, 2006).
Role in Steroid Biogenesis : This compound is structurally related to certain steroids and could play a role in steroid biogenesis. Research has explored its methoxylation, which contributes to understanding chenodeoxycholic acid biogenesis, a bile acid (Ikeda & Yamasaki, 1978).
Identification of New Compounds : Research on plants like Senecio burtonii has led to the identification of new compounds structurally related to this chemical, enhancing our understanding of plant-based sterols and their properties (Ndom et al., 2006).
Antitubercular Activity : Some derivatives have been studied for their antitubercular activity, indicating potential therapeutic applications in treating tuberculosis (Wächter et al., 2001).
Antiproliferative and Differentiation Effects : Compounds isolated from sources like Styrax tonkinensis have shown antiproliferative effects and the ability to induce differentiation in human leukemia cells, indicating potential for cancer treatment (Wang et al., 2006).
properties
Product Name |
(3beta,4alpha,5alpha,8alpha,9beta,11alpha)-3,8,11-Trihydroxy-4-methyl-1,6-dioxo-9,19-cycloergost-24(28)-ene-4-carboxylic acid |
---|---|
IUPAC Name |
3β,8α,11α-Trihydroxy-4-methyl-1,6-dioxo-9β,19-cyclo-5α-ergost-24(28)-ene-4α-carboxylic acid |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
FR171456; FR 171456; FR-171456 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.